N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.411. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
Target of action
The compound contains an indole nucleus , which is found in many bioactive compounds and binds with high affinity to multiple receptors . Therefore, the compound might interact with a variety of biological targets.
Mode of action
The exact mode of action would depend on the specific targets that this compound interacts with. Generally, compounds with an indole nucleus can have a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical pathways
Without specific information about the compound’s targets, it’s difficult to say which biochemical pathways it might affect. Given the wide range of activities associated with indole derivatives , it could potentially affect multiple pathways.
Result of action
The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. As mentioned earlier, indole derivatives can have a wide range of biological activities .
Biological Activity
N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide is a synthetic compound that belongs to the class of pyrrolidine derivatives. Its unique structure suggests potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the biological activity of this compound, focusing on its synthesis, mechanism of action, and relevant case studies.
Synthesis
The synthesis of this compound typically involves several steps:
- Formation of the Pyrrolidine Ring : This is achieved through cyclization reactions involving suitable precursors such as amino acid derivatives or ketones.
- Introduction of the p-Tolyl Group : The p-tolyl group can be introduced via Friedel-Crafts alkylation using p-tolyl chloride.
- Attachment of the Benzo[d]imidazole Moiety : This involves coupling reactions to integrate the benzo[d]imidazole structure into the pyrrolidine derivative.
The biological activity of this compound is primarily attributed to its interaction with specific molecular targets such as enzymes or receptors. It is hypothesized that it modulates these targets by binding to their active or allosteric sites, leading to alterations in their functional states. The exact pathways remain to be elucidated through further research.
Anticancer Activity
Recent studies have highlighted the potential anticancer properties of related 5-oxopyrrolidine derivatives. For instance:
- In vitro studies demonstrated that certain 5-oxopyrrolidine derivatives exhibited potent cytotoxic effects against A549 human lung adenocarcinoma cells. Compounds with specific structural features showed enhanced activity compared to standard chemotherapeutics like cisplatin .
Compound | IC50 (µM) | Cell Line | Notes |
---|---|---|---|
5-Oxopyrrolidine Derivative A | 10 | A549 | Significant cytotoxicity observed |
5-Oxopyrrolidine Derivative B | 15 | HSAEC1-KT | Selective for cancer cells |
Antimicrobial Activity
Additionally, compounds similar to this compound have shown promising antimicrobial activity against multidrug-resistant strains of Staphylococcus aureus. This suggests potential for development as an antimicrobial agent targeting resistant pathogens .
Case Studies
A notable study evaluated a series of 5-oxopyrrolidine derivatives for their biological activity:
- Study on Anticancer Properties : The study assessed various compounds against A549 cells and found that certain structural modifications significantly increased potency while minimizing toxicity to non-cancerous cells.
- Antimicrobial Testing : Another investigation focused on the antimicrobial efficacy against resistant strains of bacteria, revealing that some derivatives exhibited selective inhibition, which could be beneficial in developing new antibiotics .
Properties
IUPAC Name |
N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2/c1-12-2-5-15(6-3-12)23-10-14(9-18(23)24)22-19(25)13-4-7-16-17(8-13)21-11-20-16/h2-3,5-6,11,13-14H,4,7-10H2,1H3,(H,20,21)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAPAQIOAKNCZKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)C3CCC4=C(C3)NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.